Cas no 1378673-63-2 (5-Chloro-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-A]pyrazine)

• Product Name: 5-Chloro-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-A]pyrazine
• CAS No: 1378673-63-2
• MF: C₆H₂ClF₃N₄
• MW: 222.555089473724
• CID: 4823356
• Update Time: 2023-08-19

5-Chloro-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-A]pyrazine Chemical and Physical Properties

Names and Identifiers

• 5-CHLORO-3-(TRIFLUOROMETHYL)-[1,2,4]TRIAZOLO[4,3-A]PYRAZINE
• 5-Chloro-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-A]pyrazine

• Inchi： 1S/C6H2ClF3N4/c7-3-1-11-2-4-12-13-5(14(3)4)6(8,9)10/h1-2H
• InChI Key： ZFDVLTDBEBCWOU-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC2=NN=C(C(F)(F)F)N21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 224
• XLogP3: 2
• Topological Polar Surface Area: 43.1